Cas no 1021212-61-2 (5-(benzyloxy)-N-[(4-fluorophenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide)

• Product Name: 5-(benzyloxy)-N-[(4-fluorophenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide
• CAS No: 1021212-61-2
• MF: C₂₀H₁₇FN₂O₃
• MW: 352.358988523483
• CID: 6416217
• PubChem ID: 42442302
• Update Time: 2025-10-29

5-(benzyloxy)-N-[(4-fluorophenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-N-[(4-fluorophenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide
• N-[(4-fluorophenyl)methyl]-4-oxo-5-phenylmethoxy-1H-pyridine-2-carboxamide
• 1021212-61-2
• 5-(benzyloxy)-N-(4-fluorobenzyl)-4-oxo-1,4-dihydropyridine-2-carboxamide
• AKOS024506478
• SR-01000922220-1
• F5318-0025
• VU0641680-1
• SR-01000922220

• Inchi： 1S/C20H17FN2O3/c21-16-8-6-14(7-9-16)11-23-20(25)17-10-18(24)19(12-22-17)26-13-15-4-2-1-3-5-15/h1-10,12H,11,13H2,(H,22,24)(H,23,25)
• InChI Key： IIIZHRPWQUVAPE-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(F)C=C2)=O)NC=C(OCC2=CC=CC=C2)C(=O)C=1

Computed Properties

• Exact Mass: 352.12232057g/mol
• Monoisotopic Mass: 352.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Additional information on 5-(benzyloxy)-N-[(4-fluorophenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide

5-(Benzyloxy)-N-[(4-fluorophenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1021212-61-2, known as 5-(benzyloxy)-N-[(4-fluorophenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of dihydropyridines, which are well-known for their role in various pharmacological applications. The structure of this molecule is characterized by a dihydropyridine ring system with substituents that confer unique chemical and biological properties.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of drugs targeting cardiovascular diseases. The 5-(benzyloxy) group attached to the dihydropyridine ring is believed to enhance the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the N-[(4-fluorophenyl)methyl] substituent introduces fluorine into the molecule, which is known to improve pharmacokinetic properties such as absorption and metabolism.

One of the most intriguing aspects of this compound is its ability to modulate calcium channels. Research has shown that dihydropyridines are potent inhibitors of voltage-dependent calcium channels, which are critical in regulating smooth muscle contraction. This property makes 5-(benzyloxy)-N-[(4-fluorophenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide a potential candidate for treating conditions such as hypertension and angina pectoris.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the dihydropyridine ring through cyclization reactions and the subsequent introduction of functional groups such as the benzyloxy and fluorophenylmethyl substituents. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of biological activity, this compound has shown remarkable selectivity towards certain isoforms of calcium channels. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy. Preclinical studies have demonstrated that 5-(benzyloxy)-N-[(4-fluorophenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide exhibits potent vasodilatory effects in animal models, suggesting its potential use in treating vascular disorders.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. These studies have provided valuable insights into its mechanism of action and have guided further optimization of its structure for enhanced efficacy.

The application of this compound extends beyond cardiovascular therapeutics. Its unique chemical structure also makes it a valuable tool in medicinal chemistry for exploring novel drug targets. For instance, researchers are investigating its potential role in neurodegenerative diseases by studying its interaction with neuronal calcium channels.

In conclusion, 5-(benzyloxy)-N-[(4-fluorophenyl)methyl]-4-oxo-1,4-dihydropyridine-2-carboxamide (CAS No. 102121261) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with promising biological activity, position it as a leading candidate for developing innovative therapeutic agents. As research continues to unfold, this compound holds great promise for addressing unmet medical needs in various disease areas.